2,4-Dibromo-5-methoxyaniline
Overview
Description
2,4-Dibromo-5-methoxyaniline is a chemical compound with the molecular formula C7H7Br2NO . It has a molecular weight of 280.95 . This compound is typically in solid form .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two bromine atoms, one methoxy group, and one amine group . The exact positions of these substituents could not be found in the available resources.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 280.95 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
1. Environmental Treatment and Analysis
Methoxyanilines, which include compounds like 2,4-Dibromo-5-methoxyaniline, are used in various industries, including dyes and pharmaceuticals. These compounds can be toxic and carcinogenic, necessitating effective treatment methods before being discharged into water resources. Research by Chaturvedi and Katoch (2020) explored the use of Fenton-like oxidation for the degradation of Methoxyanilines, such as 2-Methoxyaniline and 4-Methoxyaniline, highlighting the potential for treating wastewater containing these chemicals (Chaturvedi & Katoch, 2020).
2. Pharmaceutical Research
Compounds related to this compound are significant in pharmaceutical research. For instance, 5-Ethylsulfonyl-2-methoxyaniline, a closely related molecule, is used in the synthesis of various biological agents targeting kinases, including VEGFR2 inhibitors, and has applications in creating antimalarials and other pharmacological agents. This showcases the compound's versatility in drug development and the synthesis of biologically active molecules (Johnson et al., 2022).
3. Advanced Material Research
In material science, derivatives of Methoxyaniline like poly(2-methoxyaniline-5-sulfonic acid) have been synthesized in optically active forms. These materials show potential in applications like electroactivity and optical activity, useful in various technological fields. The research by Strounina, Kane-Maguire, and Wallace (1999) demonstrated the potential of these compounds in creating advanced materials with unique properties (Strounina et al., 1999).
Mechanism of Action
Safety and Hazards
2,4-Dibromo-5-methoxyaniline is considered hazardous. It has been associated with skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Therefore, it is recommended to handle this compound with appropriate safety measures.
properties
IUPAC Name |
2,4-dibromo-5-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2NO/c1-11-7-3-6(10)4(8)2-5(7)9/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBFJSDKTASSGSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)N)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30539373 | |
Record name | 2,4-Dibromo-5-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30539373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35736-52-8 | |
Record name | 2,4-Dibromo-5-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30539373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,4-Dibromo-5-methoxyaniline in the synthesis of 4-methoxy isatin?
A1: this compound serves as a crucial intermediate in the multi-step synthesis of 4-methoxy isatin []. The synthesis begins with the bromination of m-anisidine to yield this compound. This compound then undergoes a Sandmeyer reaction, followed by catalytic reduction to ultimately produce the target compound, 4-methoxy isatin.
Q2: Are there alternative synthetic routes to 4-methoxy isatin that do not utilize this compound?
A2: While the provided research paper focuses on a specific synthetic route [], alternative methods for synthesizing 4-methoxy isatin might exist. Exploring different synthetic pathways could offer advantages in terms of yield, cost-effectiveness, or environmental impact. Further research into the chemical literature is recommended to uncover potential alternative routes.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.